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Compound of Interest

Compound Name: 1-Octyn-3-OL

Cat. No.: B1346985 Get Quote

Introduction

1-Octyn-3-ol is a secondary acetylenic alcohol used as an intermediate in pharmaceutical and

chemical synthesis.[1][2] Due to its high boiling point at atmospheric pressure, purification by

simple distillation can lead to thermal decomposition. Vacuum distillation is the preferred

method for purifying 1-Octyn-3-ol, as it lowers the boiling point of the liquid, allowing for

efficient separation from non-volatile impurities at a lower temperature, thereby preserving the

integrity of the compound.[3][4] This document provides a detailed protocol for the experimental

setup and procedure for the vacuum distillation of 1-Octyn-3-ol.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of 1-Octyn-3-ol is presented

below. This data is essential for the safe handling and successful distillation of the compound.
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Property Value Source

Molecular Formula C₈H₁₄O [5][6]

Molecular Weight 126.20 g/mol [2][5]

Appearance Clear, colorless to yellow liquid [5][7]

Boiling Point 169.6 - 182 °C @ 760 mmHg [1][7]

83 °C @ 19 mmHg [2]

60-65 °C @ 3.0 mmHg [8]

85 °C @ 0.1 mmHg [9]

Density 0.864 - 0.87 g/mL at 20-25 °C [2]

Flash Point 63 °C (145.4 °F) - Closed Cup [2][7]

CAS Number 818-72-4 [2][5]

Hazards

Combustible liquid, Harmful if

swallowed, Causes skin and

eye irritation.

[6][7][10]

Experimental Protocol: Vacuum Distillation
This protocol details the procedure for purifying crude 1-Octyn-3-ol using a short-path vacuum

distillation apparatus.

1. Materials and Equipment

Chemicals:

Crude 1-Octyn-3-ol

Dry ice and acetone (for cold trap)

Glassware & Apparatus:

Round-bottom flask (distilling flask)
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Short-path distillation head with condenser and vacuum connection

Thermometer and thermometer adapter

Receiving flask(s)

Magnetic stir bar

Keck clips or joint clamps

Heating mantle

Magnetic stirrer/hotplate

Lab jack

Cold trap (Dewar condenser)

Vacuum pump (capable of reaching <20 mmHg)

Thick-walled vacuum tubing

Glass wool (for insulating the distillation head)

Personal Protective Equipment (PPE): Safety goggles, lab coat, appropriate gloves (e.g.,

nitrile)

2. Experimental Workflow Diagram

Preparation Setup Operation Shutdown

1. Add Stir Bar &
Crude 1-Octyn-3-ol
to Distilling Flask

2. Assemble Glassware:
Short-path head, Thermometer,

Receiving Flask

3. Connect Tubing:
Condenser (water) &

Vacuum Pump (via cold trap)

4. Start Stirring &
Cooling Water Flow

5. Engage Vacuum Pump
(Evacuate System)

6. Apply Gentle Heat
with Heating Mantle

7. Collect Distillate
at Constant Temp/Pressure

8. Remove Heat Source
& Cool Flask

9. Vent System to
Atmospheric Pressure

10. Stop Vacuum, Water,
& Stirring
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Caption: Workflow for the vacuum distillation of 1-Octyn-3-ol.

3. Step-by-Step Procedure
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Preparation:

Place a magnetic stir bar into a clean, dry round-bottom flask appropriately sized for the

volume of crude material (the flask should be 1/2 to 2/3 full).

Add the crude 1-Octyn-3-ol to the flask.

Safety Note: Perform all steps in a well-ventilated fume hood.[11]

Apparatus Assembly:

Lightly grease all ground-glass joints to ensure a good vacuum seal.

Assemble the distillation apparatus: Attach the short-path distillation head to the distilling

flask, insert the thermometer so the bulb is just below the side arm leading to the

condenser, and attach the receiving flask.[12]

Use Keck clips or clamps to secure all joints. An insecure setup can fall apart or leak,

which is especially dangerous under vacuum.

Place the entire assembly on the magnetic stirrer inside the heating mantle, using a lab

jack to allow for easy removal of heat.

Connect the condenser to a cold water source, with water entering the lower inlet and

exiting the upper outlet.

Connect the vacuum takeoff on the distillation head to a cold trap, and then to the vacuum

pump, using thick-walled tubing. The cold trap (filled with dry ice/acetone) is crucial to

protect the pump from corrosive vapors.

Distillation Process:

Turn on the cooling water to the condenser and begin stirring the 1-Octyn-3-ol.[11] Note:

Do not use boiling chips for bump protection as they are ineffective under vacuum; a stir

bar is required.[11]

Turn on the vacuum pump to slowly evacuate the system. The pressure should drop to the

target level (e.g., 19 mmHg). Monitor for any leaks.
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Once the vacuum is stable, begin to gently heat the distilling flask using the heating

mantle. Increase the temperature gradually.

Observe the mixture for boiling and watch the thermometer. The temperature will rise as

the vapor of the first fraction reaches the thermometer bulb.

Collect any initial low-boiling fractions (forerun) in a separate receiving flask.

When the temperature stabilizes at the boiling point of 1-Octyn-3-ol at the given pressure

(e.g., ~83 °C at 19 mmHg), switch to a clean receiving flask to collect the main product

fraction.

Maintain a steady distillation rate of approximately one drop per second. Insulating the

distillation head with glass wool can help maintain a constant temperature.

Crucial: Never distill to dryness.[11] Stop the distillation when a small amount of liquid

remains in the distilling flask to prevent the formation of potentially explosive peroxides in

the residue.

Shutdown Procedure:

Once the main fraction is collected, lower and remove the heating mantle to allow the

distilling flask to cool.[11]

After the system has cooled to room temperature, carefully and slowly vent the apparatus

by opening the stopcock on the cold trap or vacuum adapter to re-introduce air. Do not

turn off the pump while the system is still sealed.

Once the system is at atmospheric pressure, turn off the vacuum pump.

Turn off the condenser water and the stirrer.

Disassemble the glassware, weigh the collected pure 1-Octyn-3-ol, and determine the

yield.

Safety Considerations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1346985?utm_src=pdf-body
https://m.youtube.com/watch?v=uBoFWSA94kU
https://m.youtube.com/watch?v=uBoFWSA94kU
https://www.benchchem.com/product/b1346985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Implosion Risk: Always inspect glassware for cracks or defects before use. A flaw can cause

the apparatus to implode under vacuum. Work in a fume hood and use a blast shield if

available.[11]

Chemical Hazards: 1-Octyn-3-ol is a combustible liquid and is harmful if swallowed.[10]

Avoid inhalation and contact with skin and eyes by wearing appropriate PPE.[7]

Heating: Use a heating mantle controlled by a variable transformer. Never use an open

flame. Ensure the heating mantle is connected in a way that it can be removed quickly if the

distillation proceeds too rapidly.

Cold Trap: A dry ice/acetone cold trap is essential for protecting the vacuum pump from

solvent vapors, which can damage the pump oil and the pump itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Purification of 1-Octyn-3-ol via
Vacuum Distillation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346985#experimental-setup-for-the-distillation-of-1-
octyn-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1346985#experimental-setup-for-the-distillation-of-1-octyn-3-ol
https://www.benchchem.com/product/b1346985#experimental-setup-for-the-distillation-of-1-octyn-3-ol
https://www.benchchem.com/product/b1346985#experimental-setup-for-the-distillation-of-1-octyn-3-ol
https://www.benchchem.com/product/b1346985#experimental-setup-for-the-distillation-of-1-octyn-3-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

